Cas no 15965-30-7 (4,5-Dichloroimidazole)

• Product Name: 4,5-Dichloroimidazole
• CAS No: 15965-30-7
• MF: C₃H₂Cl₂N₂
• MW: 136.967378139496
• MDL: MFCD00005195
• CID: 50272
• PubChem ID: 140018
• Update Time: 2025-05-21

4,5-Dichloroimidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-1H-imidazole
• Dichloroimidazole
• 4,5-Dichloroimidazole
• 1H-Imidazole, 4,5-dichloro-
• NSC145392
• 4,5-dichlorimidazole
• PubChem12880
• C3H2Cl2N2
• 3,4-dichloro-2H-pyrazole
• KSC530C6J
• 1H-Imidazole,4,5-dichloro-
• Jsp003169
• QAJJXHRQPLATMK-UHFFFAOYSA-
• QAJJXHRQPLATMK-UHFFFAOYSA-N
• 4,5-bis(chloranyl)-1H-imidazole
• BBL027505
• STK036844
• SBB085955
• ANW-
• A810049
• FT-0617171
• SCHEMBL189534
• AC-27857
• EN300-102203
• W-200145
• YSWG642
• MFCD00005195
• PS-10955
• 15965-30-7
• NSC 145392
• CS-0074351
• InChI=1/C3H2Cl2N2/c4-2-3(5)7-1-6-2/h1H,(H,6,7)
• NSC-145392
• F0001-0570
• AKOS005255242
• DTXSID30166704
• 4,5-Dichloroimidazole, >=98%
• D73871
• D2091
• GEO-02647
• DB-043430

• MDL： MFCD00005195
• Inchi： 1S/C3H2Cl2N2/c4-2-3(5)7-1-6-2/h1H,(H,6,7)
• InChI Key： QAJJXHRQPLATMK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN1)Cl
• BRN： 606155

Computed Properties

• Exact Mass: 135.96000
• Monoisotopic Mass: 135.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: White crystals or powders.
• Density: 1.613
• Melting Point: 180.0 to 184.0 deg-C
• Boiling Point: 334.1±22.0 °C at 760 mmHg
• Flash Point: 186.1±7.9 °C
• Refractive Index: 1.588
• Water Partition Coefficient: Insoluble in water.
• PSA: 28.68000
• LogP: 1.71650
• Solubility: Not determined

4,5-Dichloroimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4,5-Dichloroimidazole

4,5-Dichloroimidazole (CAS No. 15965-30-7): Properties, Applications, and Market Insights

4,5-Dichloroimidazole (CAS No. 15965-30-7) is a versatile heterocyclic compound widely used in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This white to off-white crystalline powder has gained significant attention due to its unique chemical properties and broad applicability. With a molecular formula of C₃H₂Cl₂N₂ and molecular weight of 146.97 g/mol, this compound serves as a crucial building block in modern organic synthesis.

The growing demand for imidazole derivatives in drug discovery has positioned 4,5-dichloroimidazole synthesis as a key research area. Recent studies highlight its importance in developing novel antiviral and antibacterial agents, particularly in the post-pandemic era where researchers are actively exploring new antimicrobial compounds. The compound's two reactive chlorine atoms make it particularly valuable for nucleophilic substitution reactions, enabling the creation of diverse molecular architectures.

From a technical perspective, 4,5-Dichloroimidazole properties include excellent thermal stability (decomposition point >200°C) and moderate solubility in common organic solvents like ethanol, methanol, and dichloromethane. These characteristics make it suitable for various industrial processes. The compound's electronic properties have also attracted interest in materials science, particularly for developing conductive polymers and organic electronic materials.

In pharmaceutical applications, 4,5-Dichloroimidazole uses extend to serving as a precursor for numerous active pharmaceutical ingredients (APIs). Its structural motif appears in several classes of therapeutic agents, including antifungal medications and kinase inhibitors. The compound's ability to form hydrogen bonds and participate in π-π stacking interactions makes it valuable for drug design targeting protein-protein interactions, a hot topic in current medicinal chemistry research.

The agrochemical industry utilizes 4,5-dichloroimidazole derivatives in developing next-generation crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are exploring its potential in creating more selective and biodegradable pesticides. This aligns with current market trends favoring "greener" agricultural solutions with lower toxicity profiles.

Manufacturers of 4,5-Dichloroimidazole CAS 15965-30-7 have reported growing demand from both established pharmaceutical companies and emerging biotech firms. The compound's supply chain has become more robust in recent years, with multiple suppliers offering high-purity grades (typically >98%) to meet diverse research and production needs. Current market analysis suggests steady growth in the imidazole chemicals market, driven by expanding applications in life sciences and materials chemistry.

Quality control for 4,5-Dichloroimidazole typically involves HPLC analysis, melting point determination, and spectroscopic characterization (IR, NMR). Advanced analytical techniques like LC-MS are increasingly employed to ensure batch-to-batch consistency, especially for pharmaceutical-grade material. These quality assurance measures address the industry's growing emphasis on reproducibility and traceability in chemical synthesis.

From a regulatory standpoint, proper handling of 4,5-Dichloroimidazole requires standard laboratory safety precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage typically involves keeping the material in a cool, dry place away from strong oxidizers, following general chemical storage best practices.

Recent innovations in 4,5-Dichloroimidazole production have focused on more sustainable synthetic routes, including catalytic processes that reduce waste generation. Green chemistry approaches are being explored to improve the atom economy of its synthesis, responding to the chemical industry's sustainability initiatives. These developments align with broader trends toward environmentally friendly manufacturing processes in fine chemicals production.

The research landscape for imidazole-based compounds continues to evolve, with 4,5-Dichloroimidazole maintaining its position as a valuable synthetic intermediate. Patent analysis reveals ongoing interest in its applications, particularly in combination with other heterocyclic systems to create novel molecular architectures. This reflects the compound's enduring relevance in both academic and industrial research settings.

For researchers sourcing 4,5-Dichloroimidazole suppliers, key considerations include purity specifications, batch size availability, and technical support. Many suppliers now provide detailed technical data sheets and custom synthesis services to meet specific project requirements. The competitive landscape has encouraged suppliers to enhance their product offerings with value-added services like analytical method development and regulatory support.

Looking ahead, the future of 4,5-Dichloroimidazole applications appears promising, particularly in emerging fields like bioorthogonal chemistry and targeted drug delivery systems. Its structural features make it suitable for click chemistry applications, an area experiencing rapid growth. Additionally, the compound's potential in materials science, particularly for organic electronics and metal-organic frameworks (MOFs), represents an exciting frontier for future research and development.